beta-hydroxy-N-[(4-nitrophenoxy)acetyl]phenylalanine

• IUPAC Name: 3-hydroxy-2-[[2-(4-nitrophenoxy)acetyl]amino]-3-phenylpropanoic acid
• InChI: InChI=1S/C17H16N2O7/c20-14(10-26-13-8-6-12(7-9-13)19(24)25)18-15(17(22)23)16(21)11-4-2-1-3-5-11/h1-9,15-16,21H,10H2,(H,18,20)(H,22,23)
• InChI Key: HGCKJFOQVURIHX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(C(=O)O)NC(=O)COC2=CC=C(C=C2)[N+](=O)[O-])O
• Molecular Formula: C17H16N2O7
• Molecular Weight: 360.3 g/mol

Description

BNPA is a synthetic compound that belongs to the class of non-natural amino acids. It was first synthesized in 2001 by the group of Professor Schultz at the Scripps Research Institute. BNPA has a unique structure, which makes it a valuable tool for studying protein synthesis and function. Its nitrophenyl group allows for easy detection, while its hydroxyl group can participate in hydrogen bonding interactions.

Mechanism of Action

BNPA functions by incorporating into the protein sequence at a specific site, replacing a natural amino acid. The nitrophenyl group of BNPA allows for easy detection, while the hydroxyl group can participate in hydrogen bonding interactions. The incorporation of BNPA into proteins can alter the protein's structure and function, allowing for the study of protein-protein interactions, protein folding, and enzymatic activity.
Biochemical and physiological effects:
BNPA has been shown to have minimal effects on cellular viability and function. However, the incorporation of BNPA into proteins can alter the protein's structure and function, which can have downstream effects on cellular processes.

Advantages and Limitations for Lab Experiments

The use of BNPA in scientific research offers several advantages. It allows for site-specific labeling and detection of proteins, which can provide valuable insights into protein function. BNPA can also be used to study protein-protein interactions and enzymatic activity. However, the use of BNPA is limited by its cost and availability. Additionally, the incorporation of BNPA into proteins can alter the protein's structure and function, which can have downstream effects on cellular processes.

Future Directions

There are several future directions for the use of BNPA in scientific research. One potential application is in the development of biosensors and drug delivery systems. BNPA could be incorporated into proteins to create biosensors that can detect specific molecules or to create drug delivery systems that can target specific cells or tissues. Another potential application is in the study of protein-protein interactions and enzymatic activity. BNPA could be used to study how proteins interact with each other and how enzymes catalyze reactions. Finally, the use of BNPA could be expanded to other areas of research, such as materials science and nanotechnology.
In conclusion, BNPA is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. Its unique structure and incorporation into proteins allow for site-specific labeling and detection, making it a valuable tool for studying protein synthesis and function. While the use of BNPA is limited by its cost and availability, there are several future directions for its use in scientific research, including the development of biosensors and drug delivery systems, the study of protein-protein interactions and enzymatic activity, and the expansion of its use to other areas of research.

Synthesis Methods

BNPA can be synthesized using solid-phase peptide synthesis (SPPS) protocols. The synthesis involves the coupling of a protected nitrophenylalanine derivative to a resin-bound peptide chain. The protecting groups are then removed, and the peptide is cleaved from the resin to obtain the final product.

Scientific Research Applications

BNPA has been widely used in scientific research as a tool for studying protein synthesis and function. It has been incorporated into proteins using genetic code expansion techniques, allowing for site-specific labeling and detection. BNPA has been used to study protein-protein interactions, protein folding, and enzymatic activity. It has also been used in the development of biosensors and drug delivery systems.